Cas no 2228662-09-5 (4-(7-chloro-1,3-dioxaindan-5-yl)-2-methylbutanoic acid)

4-(7-Chloro-1,3-dioxaindan-5-yl)-2-methylbutanoic acid is a specialized organic compound featuring a chlorinated 1,3-dioxaindan core coupled with a branched butanoic acid moiety. Its unique structure imparts potential utility as an intermediate in pharmaceutical or agrochemical synthesis, particularly in the development of bioactive molecules. The chloro and dioxolane groups enhance reactivity and stability, while the methylbutanoic acid chain offers versatility for further functionalization. This compound may exhibit favorable physicochemical properties, such as improved solubility or metabolic resistance, depending on its application. Its structural complexity allows for targeted modifications, making it a valuable candidate for research in medicinal chemistry or fine chemical production.

4-(7-chloro-1,3-dioxaindan-5-yl)-2-methylbutanoic acid structure

2228662-09-5 structure

Product Name:4-(7-chloro-1,3-dioxaindan-5-yl)-2-methylbutanoic acid

CAS No:2228662-09-5

MF:C₁₂H₁₃ClO₄

MW:256.682223081589

CID:5900988

PubChem ID:165636045

Update Time:2025-06-07

4-(7-chloro-1,3-dioxaindan-5-yl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

- 4-(7-chloro-1,3-dioxaindan-5-yl)-2-methylbutanoic acid
- EN300-1988753
- 2228662-09-5
- Inchi： 1S/C12H13ClO4/c1-7(12(14)15)2-3-8-4-9(13)11-10(5-8)16-6-17-11/h4-5,7H,2-3,6H2,1H3,(H,14,15)
- InChI Key： ORECQMLCMKOOLF-UHFFFAOYSA-N
- SMILES： ClC1=C2C(=CC(=C1)CCC(C(=O)O)C)OCO2

Computed Properties

Exact Mass: 256.0502366g/mol
Monoisotopic Mass: 256.0502366g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 284
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 55.8Å²

4-(7-chloro-1,3-dioxaindan-5-yl)-2-methylbutanoic acid Pricemore >>

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Enamine	EN300-1988753-0.05g	4-(7-chloro-1,3-dioxaindan-5-yl)-2-methylbutanoic acid	2228662-09-5	0.05g	$1068.0	2023-09-16
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